Cas no 32813-22-2 (1-(3-Isothiocyanatopropyl)pyrrolidine)

1-(3-Isothiocyanatopropyl)pyrrolidine structure
32813-22-2 structure
Product Name:1-(3-Isothiocyanatopropyl)pyrrolidine
CAS No:32813-22-2
MF:C8H14N2S
MW:170.275160312653
CID:2822257
PubChem ID:20109731
Update Time:2025-04-21

1-(3-Isothiocyanatopropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 32813-22-2
    • DTXSID90602557
    • AKOS000343299
    • 1-(3-ISOTHIOCYANATOPROPYL)PYRROLIDINE
    • 1-(3-Isothiocyanatopropyl)pyrrolidine
    • Inchi: 1S/C8H14N2S/c11-8-9-4-3-7-10-5-1-2-6-10/h1-7H2
    • InChI Key: HLUZHWIKBSBZIG-UHFFFAOYSA-N
    • SMILES: S=C=NCCCN1CCCC1

Computed Properties

  • Exact Mass: 170.08776963Da
  • Monoisotopic Mass: 170.08776963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.7Ų
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